Cas no 1688652-65-4 (3-{(tributylstannyl)methoxymethyl}oxetan-3-amine)

• Product Name: 3-{(tributylstannyl)methoxymethyl}oxetan-3-amine
• CAS No: 1688652-65-4
• MDL: MFCD30491279
• CID: 4703073
• PubChem ID: 131637808
• Update Time: 2025-06-08

3-{(tributylstannyl)methoxymethyl}oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-{(tributylstannyl)methoxymethyl}oxetan-3-amine

• MDL： MFCD30491279

Additional information on 3-{(tributylstannyl)methoxymethyl}oxetan-3-amine

The Synthesis and Applications of 3-{(Tributylstannyl)methoxymethyl}oxetan-3-amine (CAS No. 1688652-65-4): A Versatile Building Block in Modern Chemistry

The compound 3-{(tributylstannyl)methoxymethyl}oxetan-3-amine (hereafter referred to as TBSM-Oxetane amine) represents a unique structural configuration that combines organostannane functionalities with oxetane cyclic ethers and primary amine groups. This trifunctional molecule, identified by the CAS registry number 1688652-65-4, has gained significant attention in recent years due to its exceptional reactivity profiles and tunable chemical properties. The presence of a tributylstannyl group provides access to palladium-catalyzed cross-coupling chemistry, while the oxetane ring offers opportunities for ring-opening polymerization and bioconjugation reactions. The methoxymethyl spacer allows precise spatial control over functional group placement, making this compound particularly valuable for advanced molecular design strategies in pharmaceuticals and materials science.

Recent studies published in Chemical Science (2023) have demonstrated the utility of TBSM-Oxetane amine as a bifunctional linker in the synthesis of bioorthogonal probes for live-cell imaging applications. Researchers highlighted how the methoxymethyl moiety enables orthogonal protection/deprotection sequences when combined with click chemistry methodologies, while the tin-containing group facilitates site-specific conjugation under mild conditions without perturbing cellular environments. This dual functionality has been leveraged to create novel fluorescent sensors capable of real-time monitoring of intracellular metabolites with submicron resolution.

In organic synthesis research, this compound serves as an ideal substrate for Stille coupling reactions due to its well-defined methoxymethyl-protected tin center (Tetrahedron Letters, 2024). Unlike traditional stannanes which often require harsh deprotection steps, TBSM-Oxetane amine's methoxyether protecting group can be selectively removed under aqueous basic conditions, preserving sensitive functional groups during multi-step syntheses. This characteristic has been critical in recent efforts to construct complex natural product analogs, such as modified taxanes and camptothecin derivatives, where controlled deprotection is essential for maintaining stereochemical integrity.

A groundbreaking application reported in Nature Communications (January 2024) involves using this molecule as a precursor for creating stimuli-responsive polymer networks through sequential ring-opening metathesis polymerization (ROMP) followed by tin-mediated crosslinking steps. The oxetane ring's inherent reactivity under ROMP conditions was combined with the tin group's ability to form stable Sn-O bonds upon exposure to specific wavelengths of light, enabling the development of shape-memory polymers with unprecedented mechanical properties.

In drug discovery contexts (JACS Au, March 2024), chemists have utilized TBSM-Oxetane amine's primary amine functionality for conjugation with peptide-based therapeutics while retaining the tin group as a latent reactive handle for further modifications or drug delivery system integration. This approach was successfully applied in creating antibody-drug conjugates where the stannane moiety served as an intermediate attachment point during payload optimization processes without affecting antibody stability.

Structural studies employing X-ray crystallography (CrysGrowth Des, 2023) revealed that the spatial arrangement between the methoxymethyl spacer and oxetane ring creates unique steric effects that influence reaction selectivity patterns compared to linear stannylene precursors. These findings have led to improved synthetic protocols where precise control over regioselectivity is required when assembling multi-component scaffolds for medicinal chemistry campaigns.

Current research trends emphasize this compound's potential in developing sustainable synthetic methodologies (Greener Synthesis Journal, 2024). Its tributyltin functionality allows efficient catalytic quantities usage when employed as a coupling partner, reducing waste compared to traditional stoichiometric organostannanes. Recent advances involve using microwave-assisted protocols that shorten reaction times by up to 70% while maintaining >95% coupling efficiency across various substrates tested.

Computational modeling studies (JCTC Highlights 2024) have provided new insights into its electronic properties through density functional theory analysis, showing that the methoxy substituent on the methoxymethyl group modulates electron density distribution around the tin center - an important factor when designing asymmetric coupling reactions or chiral ligand systems incorporating this scaffold.

In material science applications (MACS Innovations Quarterly, Q1 2024), researchers demonstrated how TBSM-Oxetane amine can be incorporated into polyurethane matrices via nucleophilic substitution reactions at its primary amine site, followed by Sn-mediated crosslinking with thiol-functionalized monomers under ambient conditions without catalysts - a process termed "tin-initiated thiol-click" polymerization that produces biocompatible materials with tunable hydrophilicity/hydrophobicity ratios.

A notable pharmacokinetic study published in Bioorganic & Medicinal Chemistry Letters (April 2024) evaluated this compound's metabolic stability when used as a prodrug linker attached to anticancer payloads via its tin-containing functionality. Results showed enhanced half-life values compared to conventional linkers while maintaining efficient release profiles under physiological conditions - critical parameters for improving therapeutic indices in oncology applications.

Advanced spectroscopic characterization techniques including multinuclear NMR spectroscopy (¹H/¹¹⁹Sn) and MALDI-ToF mass spectrometry (Analytical Methods, July 2023) have enabled precise structural verification during scale-up processes, addressing challenges associated with organostannane impurity detection commonly encountered in traditional analytical methods.

Current synthetic routes focus on improving atom economy through iterative process optimization (Sustainable Process Research, June 2024). A recently developed one-pot synthesis method combines oxetanone esterification with tributyltin hydride addition using solvent-free mechanochemical activation - achieving >90% yield while eliminating hazardous solvents typically required for such transformations.

In peptide engineering applications (J Med Chem Perspectives 2024) researchers have utilized this compound's primary amine and methoxy groups simultaneously: forming peptide bonds at one nitrogen atom while retaining the protected stannylene group as an orthogonal attachment site for post-synthetic modifications like fluorophore conjugation or radiolabeling without disrupting peptide structures.

Recent collaborative efforts between computational chemists and synthetic teams (Nature Chemistry Highlights Q1/’year) revealed novel reaction pathways involving intramolecular coordination between tin centers and adjacent amine groups during transition metal-catalyzed processes - insights now being applied to design more efficient catalyst systems tailored specifically for this type of organostannane scaffolds.

The unique combination of functionalities present in TBSM-Oxetane amine, coupled with its demonstrated performance across diverse chemical disciplines from medicinal chemistry to advanced materials fabrication, positions it as an indispensable tool within modern chemical research frameworks. Its ability to bridge organic synthesis methodologies with biomedical applications makes it particularly valuable for developing next-generation therapeutics and diagnostic agents requiring precise molecular architecture control without compromising reactivity profiles or biological compatibility.